![molecular formula C12H9ClFNO2 B1493097 1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid CAS No. 1536913-96-8](/img/structure/B1493097.png)
1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid
Overview
Description
Pyrazole derivatives, which might be structurally similar to the compound you’re asking about, are considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities . The presence of this nucleus in pharmacological agents of diverse therapeutic categories such as celecoxib, a potent anti-inflammatory, the antipsychotic CDPPB, the anti-obesity drug rimonabant, difenamizole, an analgesic, betazole, a H2-receptor agonist and the antidepressant agent fezolamide have proved the pharmacological potential of the pyrazole moiety .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as molecular weight, melting point, boiling point, solubility, and reactivity. For example, 2-Chloro-1-(4-fluorophenyl)-2-phenylethanone, a compound that might be structurally similar to the one you’re asking about, has a molecular weight of 248.68 g/mol .
Scientific Research Applications
Antiviral Applications
The indole derivatives, which share a structural similarity with the compound , have been reported to exhibit significant antiviral activities. For instance, certain indole derivatives have shown inhibitory activity against influenza A and other viruses . This suggests that “1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid” could be synthesized into derivatives that may serve as potent antiviral agents.
Anti-inflammatory Applications
Indole derivatives are also known for their anti-inflammatory properties. The structural framework of indoles allows for the development of compounds that can potentially interfere with inflammatory pathways, providing a basis for the synthesis of new anti-inflammatory drugs .
Anticancer Applications
The indole nucleus is found in many synthetic drug molecules with high affinity to multiple receptors, which is crucial in cancer treatment. Derivatives of indole have been explored for their anticancer activities, suggesting that our compound could be a valuable precursor in the synthesis of new anticancer agents .
Antimicrobial Applications
Indole derivatives possess antimicrobial properties, including antibacterial and antifungal activities. This broad-spectrum biological activity makes them an area of interest for developing new antimicrobial agents. The compound “1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid” could be utilized to synthesize new derivatives with potential antimicrobial efficacy .
Antitubercular Applications
Research has shown that certain indole derivatives have been investigated for their in vitro antitubercular activity against Mycobacterium tuberculosis and Mycobacterium bovis. This indicates that our compound could be modified to enhance its antitubercular activity, contributing to the treatment of tuberculosis .
Enzymatic Production Applications
The related compound 2-Chloro-4-fluorophenol has been used in the enzymatic production of fluorocatechols. This suggests that “1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid” could also be used in enzymatic reactions to produce valuable intermediates for further chemical synthesis .
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Pyrazole derivatives are known to have diverse mechanisms of action, including acting as inhibitors of protein glycation, antibacterial, antifungal, anticancer, antidepressant, antiinflammatory, anti-tuberculosis, antioxidant as well as antiviral agents . The specific mechanism of action of “1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid” would depend on its molecular structure and the biological system it interacts with.
Future Directions
The future directions for the study of a compound depend on its potential applications and the current state of knowledge about its properties. Given the wide range of pharmacological activities exhibited by pyrazole derivatives , it’s possible that “1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid” could also have interesting pharmacological properties that warrant further investigation.
properties
IUPAC Name |
1-[(2-chloro-4-fluorophenyl)methyl]pyrrole-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFNO2/c13-10-6-9(14)4-3-8(10)7-15-5-1-2-11(15)12(16)17/h1-6H,7H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAHWRFVGYBIJCV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=C1)C(=O)O)CC2=C(C=C(C=C2)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-chloro-4-fluorophenyl)methyl]-1H-pyrrole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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